Cas no 2171110-35-1 (ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate)

• Product Name: ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate
• CAS No: 2171110-35-1
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5280085
• Update Time: 2026-03-09

ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[2-(3-amino-2-oxo-1(2H)-pyridinyl)ethoxy]-, ethyl ester
• ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate

• Inchi： 1S/C11H16N2O4/c1-2-17-10(14)8-16-7-6-13-5-3-4-9(12)11(13)15/h3-5H,2,6-8,12H2,1H3
• InChI Key： RBSZJVFHTHFHHS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COCCN1C(=O)C(N)=CC=C1

Additional information on ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate

Professional Introduction to Ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate and CAS No. 2171110-35-1

Ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate, a compound with the chemical identifier CAS No. 2171110-35-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate incorporates a pyridine ring, which is a key feature that contributes to its biological activity and reactivity. The presence of an amino group and an ester moiety further enhances its versatility, making it a valuable candidate for various synthetic and therapeutic applications.

The compound's significance is underscored by its potential role in the synthesis of novel pharmaceutical agents. Recent studies have highlighted the importance of heterocyclic compounds, such as those containing a pyridine core, in the development of new drugs. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate allows for selective interactions with biological targets, which is crucial for designing effective therapeutic interventions.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are essential steps toward developing new treatments for various diseases. The< strong> ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate molecule serves as a building block for more complex structures, enabling chemists to explore new pharmacophores and optimize drug-like properties. The ester group in this compound can be further modified through various chemical reactions, such as hydrolysis or transesterification, to produce derivatives with tailored properties.

The latest research in this area has demonstrated the compound's utility in the development of small-molecule inhibitors. For instance, studies have shown that derivatives of pyridine-based compounds can effectively inhibit enzymes involved in cancer progression. The< strong> CAS No. 2171110-35-1 compound has been investigated for its potential to interfere with key signaling pathways that are aberrant in tumor cells. This has opened up new avenues for the design of targeted therapies that could improve patient outcomes.

Another area where this compound shows promise is in the treatment of neurological disorders. Pyridine derivatives have been reported to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drug development. The< strong> ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate molecule's ability to interact with neurotransmitter receptors has been explored in preclinical studies, suggesting its potential as an anxiolytic or anticonvulsant agent.

The synthesis of< strong> ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine ring and introduce the necessary functional groups. These methods ensure high yields and purity, which are critical for pharmaceutical applications.

The compound's stability under various conditions has also been a focus of research. Studies have examined its behavior under different pH levels, temperatures, and storage conditions to ensure its suitability for industrial-scale production and clinical use. The ester group's sensitivity to hydrolysis has been particularly studied, as it can affect the compound's shelf life and bioavailability.

In conclusion, CAS No. 2171110-35-1, specifically< strong> ethyl 2-[2-(3-amino-2-oxo-1-pyridyl)ethoxy]acetate, represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.